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A Comparative Guide to the Photostability of C.I.
Vat Blue 22
Audience: Researchers, scientists, and drug development professionals.

This guide provides an objective comparison of the photostability of C.I. Vat Blue 22 against

established industry standards. The information is supported by experimental data and

standardized testing protocols to assist in the evaluation of this dye for applications requiring

high lightfastness. Vat dyes are renowned for their excellent fastness properties, making them

a suitable choice for textiles and other materials demanding long-term color stability upon

exposure to light.[1][2]

Introduction to C.I. Vat Blue 22
C.I. Vat Blue 22 (C.I. 59820) is a violanthrone-based vat dye.[3] Vat dyes, in their pigment

form, are insoluble in water. The dyeing process involves a reduction step (vatting) in an

alkaline medium to form a water-soluble "leuco" compound, which has an affinity for cellulosic

fibers.[4] After dyeing, the original insoluble pigment is regenerated within the fiber through

oxidation, leading to superior fastness properties.[4] C.I. Vat Blue 22 is specifically used for

dyeing cotton and silk fabrics to achieve a red-light navy blue shade and can be utilized in

direct, resist, and discharge printing methods.[3][5]
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Benchmarking Photostability: Standards and
Protocols
The photostability, or lightfastness, of a dye is its ability to resist fading upon exposure to light.

[6] This property is quantitatively measured against standardized benchmarks, primarily the

Blue Wool Scale, according to internationally recognized testing methods such as ISO 105-B02

and AATCC Test Method 16.[7][8]

Blue Wool Scale: This is the industry-standard reference material for lightfastness testing. It

consists of eight strips of wool dyed with blue dyes of progressively higher lightfastness,

rated from 1 (very poor) to 8 (outstanding).[9][10] During a test, the sample is exposed to

light alongside these standards, and its fading is compared to that of the blue wool strips. A

rating is assigned based on which blue wool strip shows a similar degree of fading.[11]

Grey Scale for Color Change: This scale is used to visually assess the change in color of a

specimen after exposure. It consists of pairs of grey swatches, one constant and the other

fading, corresponding to ratings from 5 (no change) to 1 (severe change).[9][12]

Experimental Protocol: ISO 105-B02
The most common and globally recognized standard for determining the colorfastness to

artificial light is ISO 105-B02.[7]

1. Objective: To determine the resistance of the color of textiles to the action of an artificial light

source that is representative of natural daylight (D65).[13]

2. Apparatus:

Light Source: A xenon arc lamp, filtered to simulate the spectral distribution of daylight
through window glass.[9][13]
Exposure Chamber: A controlled environment for temperature and humidity.
Reference Materials: ISO Blue Wool references (1-8) and a Grey Scale for assessing color
change (ISO 105-A02).[11][12]
Specimen Holders: To mount the test specimen and blue wool references.

3. Procedure:
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Sample Preparation: A specimen of the material dyed with C.I. Vat Blue 22 is mounted on a
card, with a portion of it covered to serve as an unexposed original for comparison.
Exposure: The mounted specimen is placed in the exposure chamber alongside a set of the
Blue Wool standards (e.g., standards 5, 6, and 7 for a high-fastness dye).
Irradiation: The samples are exposed to the xenon arc lamp under specified conditions of
irradiance (e.g., 42 W/m²), temperature, and humidity.[13]
Evaluation: The test specimen is periodically inspected. The test ends when the contrast
between the exposed and unexposed parts of the specimen is equal to a specific rating on
the Grey Scale (e.g., grade 4). The lightfastness rating is then determined by identifying
which Blue Wool reference shows a similar degree of fading.[7]

4. Reporting: The report includes the test method used, the apparatus, the exposure

conditions, and the numerical lightfastness rating obtained for the specimen.

Data Presentation: C.I. Vat Blue 22 vs. Standards
The photostability of C.I. Vat Blue 22 has been quantitatively evaluated using the ISO 105-B02

standard method, with results benchmarked against the Blue Wool Scale.

Material
Lightfastness Rating (ISO

105-B02)
Description of Performance

C.I. Vat Blue 22 6-7 Very Good to Excellent[3][5]

Blue Wool Standard 1 1 Very Poor

Blue Wool Standard 2 2 Poor

Blue Wool Standard 3 3 Fair

Blue Wool Standard 4 4 Moderate

Blue Wool Standard 5 5 Good

Blue Wool Standard 6 6 Very Good

Blue Wool Standard 7 7 Excellent

Blue Wool Standard 8 8 Outstanding

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1606642?utm_src=pdf-body
https://www.gester-instruments.com/blog/iso-105-b02-colour-fastness-of-textiles-light-fastness-tester_b106
https://www.q-lab.com/weathering/weathering-test-standards/iso-105-b02
https://www.benchchem.com/product/b1606642?utm_src=pdf-body
https://www.benchchem.com/product/b1606642?utm_src=pdf-body
http://www.worlddyevariety.com/vat-dyes/vat-blue-22.html
https://www.dyestuffscn.com/dyestuff/vat-dyes/c-i-vat-blue-22.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Comparative lightfastness rating of C.I. Vat Blue 22 against the Blue Wool Scale

standard. Ratings are based on a scale of 1 to 8, where 8 represents the highest fastness.[10]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for conducting a photostability test

according to the ISO 105-B02 standard.
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Caption: Experimental workflow for photostability testing via ISO 105-B02.
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Conclusion
C.I. Vat Blue 22 demonstrates high photostability, with a lightfastness rating of 6-7 on the

standard Blue Wool Scale.[3][5] This "Very Good" to "Excellent" performance confirms its

suitability for applications where resistance to color fading from light exposure is a critical

requirement. The standardized protocols outlined in ISO 105-B02 provide a reliable and

reproducible method for benchmarking this performance, ensuring that materials dyed with C.I.
Vat Blue 22 meet stringent quality and durability standards. For researchers and scientists, this

high level of photostability makes it a dependable colorant for use in materials requiring long-

term aesthetic and functional integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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